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Mechanism of Action & Presenilin Binding

Nirogacestat is an oral, selective, small-molecule gamma secretase inhibitor [1]. The table below

summarizes its core targets and consequences.

Target/Pathway Molecular Interaction Downstream Effect

Gamma Secretase Complex Binds to and inhibits the enzyme  Blocks proteolytic cleavage of

[2] [3] complex transmembrane proteins

Presenilin-1 (PSEN-1) [2] Inhibits the catalytic subunit Prevents activation of signaling
pathways

Presenilin-2 (PSEN-2) [2] Inhibits the catalytic subunit Prevents activation of signaling
pathways

Notch Signaling [2] [3] Primary substrate; cleavage Impedes growth of desmoid tumors

inhibited
B-cell Maturation Antigen Inhibits cleavage, preserving Increases target density for multiple
(BCMA) [1] [4] membrane-bound form myeloma therapies
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The following diagram illustrates the structure of the gamma secretase complex and the mechanism by

which nirogacestat inhibits it.

Gamma secretase complex and nirogacestat inhibition of presenilin catalytic subunit. [2] [3]

Quantitative Pharmacodynamic Data

Key quantitative data from preclinical and clinical studies are summarized in the table below.

Parameter | Effect

Quantitative Findings

Context /| Model

QTc Interval Prolongation [2]

Exposure-Response
(Hypophosphatemia) [2]

BCMA Modulation (mbBCMA
Increase) [4]

BCMA Kinetics (Onset) [4]

Mean increase >20 ms not observed

Higher risk of Grade 3
hypophosphatemia at higher
exposures

Up to 20-fold increase within 4-8

hours of exposure

Rapid and robust increases in
mbBCMA density

At recommended dosage
(150 mg BID)

Established exposure-
response relationship

Multiple myeloma cell lines &
healthy volunteers

Observed in primary
samples from a phase |
study

Experimental Protocols for Key Findings

Protocol 1: Investigating BCMA Pharmacodynamics In Vitro

This methodology was used to characterize the kinetics of nirogacestat-mediated increases in membrane-

bound BCMA (mbBCMA) [4].

¢ Cell Lines: The experiment utilized six multiple myeloma cell lines: MM.1R, H929, MOLP-8, KMS-12-

BM, L-363, and U266.
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e Cell Culture and Authentication: Cells were cultured and authenticated using short tandem repeat

(STR) profiling. Mycoplasma testing was performed using PCR-based methods to ensure cell line

health.

¢ Nirogacestat Exposure: Cell lines were treated with nirogacestat for a short duration.
e Washout and Time-Course Analysis: Following nirogacestat exposure, the compound was

washed out, and mbBCMA density was measured at serial time points to track the duration of the

effect.

¢ Measurement of mbBCMA and sBCMA: Membrane-bound BCMA density on cells and
concentrations of soluble BCMA (sBCMA) in supernatant were quantified using flow cytometric

methods.

The workflow for this in vitro protocol is illustrated below.

In Vitro BCMA Pharmacodynamics Workflow

Culture & Authenticate
Multiple Myeloma Cell Lines

Short-Duration Exposure to
Nirogacestat

Washout of Compound

Serial Time-Point
Measurement

Quantify mbBCMA (Flow Cytometry)
& sBCMA

Click to download full resolution via product page

Experimental workflow for in vitro BCMA pharmacodynamics study. [4]
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Protocol 2: Clinical PD Assessment in Healthy Volunteers

A phase I study in healthy volunteers was conducted to independently elucidate the pharmacodynamic

effects of nirogacestat on BCMA kinetics [4].

¢ Study Participants: 23 healthy volunteers were enrolled.

¢ Dosing Regimens: Participants received either a single oral dose of nirogacestat (50, 150, or 300
mg) or repeated doses (100 mg every 12 hours for up to 48 hours).

e Sample Collection: Blood (and in some cases, bone marrow) samples were collected at baseline
and at specified time points after dosing.

¢ Pharmacodynamic Analysis: mbBCMA density on plasma cells from whole blood and bone marrow
was measured using quantitative flow cytometry.

e Pharmacokinetic Analysis: Plasma concentrations of nirogacestat were measured to model its
pharmacokinetics and correlate with PD effects.

The workflow for this clinical study is illustrated below.

Clinical BCMA Pharmacodynamics Workflow
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Experimental workflow for clinical BCMA pharmacodynamics study. [4]

Research Implications

The pharmacodynamic profile of niroegacestat reveals its dual therapeutic potential. The well-characterized
inhibition of Notch signaling via presenilin binding is the foundation of its efficacy in desmoid tumors [2]
[3]. Furthermore, its rapid and potent effect on increasing mbBCMA density positions it as a promising

combination agent in multiple myeloma to enhance the efficacy of BCMA-directed therapies [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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